1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea

• IUPAC Name: 1-[6-(methylamino)pyridin-3-yl]-3-phenylurea
• InChI: InChI=1S/C13H14N4O/c1-14-12-8-7-11(9-15-12)17-13(18)16-10-5-3-2-4-6-10/h2-9H,1H3,(H,14,15)(H2,16,17,18)
• InChI Key: WTZLZYLZOWSDNB-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC=C(C=C1)NC(=O)NC2=CC=CC=C2
• Molecular Formula: C13H14N4O
• Molecular Weight: 242.28 g/mol

Description

1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea, also known as MP-10, is a synthetic compound that belongs to the class of pyridine derivatives. It has been widely researched for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The exact mechanism of action of 1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea is not fully understood. However, it has been proposed that this compound exerts its biological effects by modulating various signaling pathways, such as the MAPK/ERK, PI3K/Akt, and NF-κB pathways. This compound has also been shown to interact with specific targets, such as tubulin and DNA, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to affect various biochemical and physiological processes in cells and organisms. It has been reported to inhibit cell proliferation, induce cell cycle arrest, and promote apoptosis in cancer cells. This compound has also been shown to reduce inflammation and oxidative stress, and protect neurons from damage. Moreover, it has been found to have antifungal and antiviral activities, indicating its potential as a therapeutic agent against infectious diseases.

Advantages and Limitations for Lab Experiments

1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively studied, and its biological activities and mechanisms of action are well-established. However, this compound has some limitations as well. It is a relatively new compound, and its long-term effects and toxicity are not fully understood. Moreover, its bioavailability and pharmacokinetics need to be further investigated to determine its suitability for clinical use.

Future Directions

There are several future directions for the research on 1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea. One of the areas of interest is the development of more potent and selective analogs of this compound with improved pharmacological properties. Another direction is the investigation of the potential of this compound as a therapeutic agent for various diseases, such as cancer and neurodegenerative disorders. Moreover, the use of this compound as a tool compound for the discovery of novel drug targets and the elucidation of biological pathways is also an area of active research.

Synthesis Methods

The synthesis of 1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea involves the reaction of 3-amino-6-methylpyridine with phenyl isocyanate in the presence of a suitable solvent and a catalyst. The product obtained is then purified using various techniques, such as column chromatography and recrystallization. The yield and purity of this compound can be improved by optimizing the reaction conditions and using high-quality starting materials.

Scientific Research Applications

1-[6-(Methylamino)pyridin-3-yl]-3-phenylurea has been extensively studied for its potential applications in various areas of research. It has been shown to exhibit anticancer, antimicrobial, antifungal, and antiviral activities. This compound has also been investigated for its neuroprotective, anti-inflammatory, and analgesic effects. Moreover, it has been used as a tool compound to study the structure-activity relationships of pyridine derivatives.